Cas no 1353994-57-6 (4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353994-57-6
• MF: C₁₆H₃₁N₃O₃
• MW: 313.435644388199
• CID: 2157080
• Update Time: 2025-10-21

4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[((S)-2-amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 4-((2-amino-3-methylbutanamido)methyl)piperidine-1-carboxylate
• AM95219
• 4-[((S)-2-Amino-3-methylbutyrylamino)methyl]piperidine-1-carboxylic acid tert-butyl ester
• 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H31N3O3/c1-11(2)13(17)14(20)18-10-12-6-8-19(9-7-12)15(21)22-16(3,4)5/h11-13H,6-10,17H2,1-5H3,(H,18,20)/t13-/m0/s1
• InChI Key： CBQJNXVEIVTOCM-ZDUSSCGKSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CNC([C@H](C(C)C)N)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 383
• Topological Polar Surface Area: 84.7

Additional information on 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS 1353994-57-6)

The compound 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS 1353994-57-6) is a specialized peptide derivative with significant applications in pharmaceutical research and drug development. Its unique structure, featuring a tert-butyl ester group and a piperidine backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in protease inhibitor design and peptide-based therapeutics, aligning with the growing demand for targeted drug delivery systems.

One of the key reasons for the interest in CAS 1353994-57-6 is its relevance to structure-activity relationship (SAR) studies. The (S)-2-Amino-3-methyl-butyryl moiety is a critical component in modulating enzyme selectivity, a topic frequently explored in cancer research and neurological disorder treatments. Recent trends in AI-driven drug discovery have also highlighted the importance of such intermediates, as they serve as building blocks for machine learning-optimized compounds.

From a synthetic chemistry perspective, the tert-butyl ester group in this compound offers protective group stability, a feature highly sought after in multi-step organic synthesis. This aligns with the increasing focus on green chemistry and sustainable synthesis methods, as researchers aim to minimize waste and improve yield. The piperidine ring further enhances its utility, as it is a common scaffold in CNS-active drugs, addressing the rising demand for neuropharmacology solutions.

Another area where 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester gains attention is in peptide coupling reactions. With the surge in bioconjugation techniques, this compound is often referenced in protocols for antibody-drug conjugates (ADCs) and prodrug activation. Its compatibility with solid-phase peptide synthesis (SPPS) makes it a staple in high-throughput screening workflows, a hot topic in personalized medicine.

In summary, CAS 1353994-57-6 represents a versatile and high-value compound in modern medicinal chemistry. Its applications span from drug discovery to bioconjugation, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore precision medicine and next-generation therapeutics, intermediates like this will remain at the forefront of innovation.